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Compound of Interest

3-Bromo-1-methyl-1,2,5,6-
Compound Name:
tetrahydropyridine

Cat. No.: B1278914

Technical Guide: 3-Bromo-1-methyl-1,2,5,6-
tetrahydropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 3-Bromo-1-methyl-1,2,5,6-
tetrahydropyridine, a heterocyclic compound of interest in synthetic and medicinal chemistry.
It serves as a crucial building block for the synthesis of more complex molecular architectures,
particularly for developing novel therapeutics targeting the central nervous system.[1] This
guide details its chemical structure, physicochemical properties, proposed synthetic and
analytical protocols, and its potential role in drug discovery workflows.

Chemical Structure and Properties

3-Bromo-1-methyl-1,2,5,6-tetrahydropyridine is a substituted tetrahydropyridine ring. The
structure features a double bond between carbons 3 and 4, with a bromine atom attached to
C3. A methyl group is attached to the nitrogen atom at position 1.

Chemical Identifiers and Properties:
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Property Value Source
Molecular Formula CeH10BrN [2][3]
Molecular Weight 176.06 g/mol [1]

CAS Number 365261-27-4 [2113]
MDL Number MFCD16039626 [1]
Storage Conditions -20°C, under inert gas [1]

Note: Additional physicochemical data such as melting point, boiling point, and density are not
readily available in public literature and would require experimental determination.

Experimental Protocols

The following sections outline generalized experimental methodologies for the synthesis and
characterization of 3-Bromo-1-methyl-1,2,5,6-tetrahydropyridine. These protocols are based
on standard organic chemistry techniques and synthetic strategies reported for analogous
heterocyclic compounds.[4][5]

Synthesis Protocol: A Proposed Route

The synthesis of 3-Bromo-1-methyl-1,2,5,6-tetrahydropyridine can be envisioned through a
multi-step process starting from a suitable pyridine precursor. A logical pathway involves the N-
methylation of a pyridine derivative, followed by partial reduction and subsequent bromination.

Workflow for Synthesis:
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Step 3: Bromination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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